Cobalt, compound with samarium (7:2)

• IUPAC Name: cobalt;samarium
• InChI: InChI=1S/7Co.2Sm
• InChI Key: XOMMEFOCIKLJGT-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Co].[Co].[Co].[Co].[Co].[Sm].[Sm]
• Molecular Formula: Co7Sm2
• DSSTOX Substance ID: DTXSID00153848
• Molecular Weight: 713.3 g/mol
• CAS No.: 12305-84-9

Description

Cobalt and samarium form a compound known as samarium-cobalt, which is a type of rare-earth magnet. This compound is renowned for its high magnetic strength and thermal stability. Samarium-cobalt magnets were developed in the early 1960s and have since been used in various high-performance applications due to their resistance to demagnetization and ability to operate at high temperatures .

Preparation Methods

Synthetic Routes and Reaction Conditions: Samarium-cobalt compounds can be synthesized through various methods, including electrospinning and reduction-diffusion processes. In one method, samarium and cobalt precursors are combined and subjected to high temperatures to form the desired compound. The composition and dimensions of the resulting fibers can be controlled by adjusting the precursor composition and electrospinning parameters .

Industrial Production Methods: Industrial production of samarium-cobalt magnets typically involves the sintering process. This process includes mixing samarium and cobalt powders, pressing them into a desired shape, and then sintering at high temperatures to form a solid magnet. The sintered magnets exhibit magnetic anisotropy, meaning they can only be magnetized along a specific axis .

Chemical Reactions Analysis

Types of Reactions: Samarium-cobalt compounds undergo various chemical reactions, including oxidation, reduction, and substitution. For example, samarium-cobalt can react with oxygen to form oxides, which are stable and resistant to further oxidation .

Common Reagents and Conditions: Common reagents used in reactions with samarium-cobalt include hydrogen for reduction processes and oxygen for oxidation processes. These reactions typically occur at high temperatures to ensure complete conversion of the reactants .

Major Products: The major products formed from reactions involving samarium-cobalt include samarium oxide and cobalt oxide. These oxides are often used in various industrial applications due to their stability and resistance to corrosion .

Scientific Research Applications

Samarium-cobalt compounds have a wide range of scientific research applications. They are used in the development of high-performance permanent magnets, which are essential in aerospace, microwave communications, instrumentation, and electrical engineering . Additionally, samarium-cobalt magnets are used in medical devices, such as magnetic resonance imaging (MRI) machines, due to their strong magnetic fields and stability .

Mechanism of Action

The mechanism by which samarium-cobalt exerts its effects is primarily through its magnetic properties. The compound’s high coercivity and resistance to demagnetization make it ideal for applications requiring strong and stable magnetic fields. The molecular targets involved include the magnetic domains within the material, which are aligned during the manufacturing process to achieve the desired magnetic properties .

Comparison with Similar Compounds

Samarium-cobalt magnets are often compared to neodymium magnets, another type of rare-earth magnet. While neodymium magnets are generally stronger, samarium-cobalt magnets have higher temperature ratings and better resistance to demagnetization . Other similar compounds include samarium-iron-nitrogen and samarium-iron-carbon, which also exhibit strong magnetic properties but differ in their specific applications and performance characteristics .

List of Similar Compounds:

• Neodymium magnets
• Samarium-iron-nitrogen
• Samarium-iron-carbon

Samarium-cobalt’s unique combination of high magnetic strength, thermal stability, and resistance to demagnetization makes it a valuable material in various high-performance applications.

Biological Activity

Cobalt compounds, particularly when combined with samarium, have garnered attention for their unique biological activities. This article explores the biological implications of cobalt, compound with samarium (7:2), focusing on its antimicrobial properties, cytotoxicity, and potential therapeutic applications.

Overview of Cobalt and Samarium Compounds

Cobalt and samarium are transition metals known for their diverse applications in materials science and medicine. The compound formed by these two elements exhibits significant magnetic properties, making it valuable in high-performance permanent magnets. However, its biological activity is of increasing interest due to potential therapeutic applications.

Antimicrobial Activity

Recent studies have demonstrated that cobalt(II) complexes exhibit notable antimicrobial properties. For instance, cobalt(II) compounds have been shown to bind to DNA in an intercalative manner, which may contribute to their antimicrobial effects. This binding ability can disrupt cellular processes in microorganisms, leading to reduced growth and viability .

Table 1: Antimicrobial Activity of Cobalt(II) Complexes

Compound	MIC (mM)	MBC/MFC (mM)	Organism Tested
Cobalt(II) + PicHA	0.91	3.65	E. coli
Cobalt(II) + AlaSal	1.20	4.00	S. aureus
Heteroligand Complexes	0.95	3.50	C. albicans

These findings indicate that the heteroligand complexes formed from cobalt(II) and various ligands possess enhanced antimicrobial activity compared to their binary counterparts .

Cytotoxicity Studies

Cytotoxicity assessments of cobalt-samarium compounds reveal varying degrees of toxicity depending on the specific formulation and exposure duration. In vitro studies using L929 mouse fibroblasts indicated that certain cobalt(II) complexes can diminish metabolic activity and cause nuclear damage at higher concentrations .

Case Study: Cytotoxic Effects of Samarium-Cobalt Magnets

A study evaluating the cytotoxicity of samarium-cobalt magnets found that while new magnets exhibited mild cytotoxic effects, clinically used magnets showed significantly lower toxicity levels . This suggests that prolonged use may mitigate some harmful effects, highlighting the importance of understanding the biological interactions over time.

Biocompatibility

The biocompatibility of cobalt-samarium compounds is crucial for their application in medical devices and therapies. Research indicates that certain samarium-doped hydroxyapatite surfaces exhibit significant antibiofilm activity while maintaining good biocompatibility without inducing cytotoxic effects in human gingival fibroblasts .

Table 2: Biocompatibility Assessment of Samarium-Doped Hydroxyapatite

Sample Composition	Cytotoxicity Level	Antibiofilm Activity
5SmHAp	Low	High
10SmHAp	Very Low	Very High

This data underscores the potential for using samarium-cobalt compounds in dental applications where both antimicrobial properties and biocompatibility are essential.

Mechanistic Insights

The mechanism by which cobalt-samarium compounds exert their biological effects involves multiple pathways:

• DNA Interaction : The intercalation of cobalt(II) complexes with DNA disrupts replication and transcription processes in microbial cells .
• Reactive Oxygen Species (ROS) Generation : Cobalt ions can catalyze reactions that produce ROS, leading to oxidative stress in cells, which may contribute to both antimicrobial and cytotoxic effects .
• Magnetic Properties : The unique magnetic characteristics of samarium-cobalt compounds may influence cellular behavior, although this area requires further investigation.